Cas no 163559-61-3 (1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester
• CAS No: 163559-61-3
• MF: C₁₇H₁₂O₄
• MW: 280.274785041809
• CID: 1345205
• Update Time: 2024-08-17

1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-(phenylethynyl)-, 2-methyl ester
• 1,2-Benzenedicarboxylic acid, 4-(2-phenylethynyl)-, 2-methyl ester

• Inchi： 1S/C17H12O4/c1-21-17(20)15-11-13(9-10-14(15)16(18)19)8-7-12-5-3-2-4-6-12/h2-6,9-11H,1H3,(H,18,19)
• InChI Key： LOPIALPJHIWCRI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=CC=C(C#CC2=CC=CC=C2)C=C1C(OC)=O

Computed Properties

• Exact Mass: 279.06573

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 481.7±40.0 °C(Predicted)
• PSA: 66.43
• pka: 3.20±0.10(Predicted)